3-Furancarboxylic acid, 5-cyclohexyl-2-methyl-

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 5-cyclohexyl-2-methylfuran-3-carboxylic acid
• InChI: InChI=1S/C12H16O3/c1-8-10(12(13)14)7-11(15-8)9-5-3-2-4-6-9/h7,9H,2-6H2,1H3,(H,13,14)
• InChI Key: ANGPVGZWNVQRHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C2CCCCC2)C(=O)O

Description

3-Furancarboxylic acid, 5-cyclohexyl-2-methyl- is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

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A solution of 5-cyclohexyl-2-methyl-furan-3-carboxylic acid ethyl ester (143 mg, 0.605 mmol) and 2N sodium hydroxide (1.5 mL, 3.0 mmol) in 3 mL ethanol and 1.5 mL water was heated to reflux for 1 hour. The reaction mixture was cooled, pH adjusted to 1 with 1N HCl and extracted with CH2Cl2 (5×40 mL). The combined organic layers were dried over sodium sulfate, filtered and evaporated to give 5-cyclohexyl-2-methyl-furan-3-carboxylic acid (96 mg, 76%).